Cas no 1006328-59-1 (1,3-bis(1-methyl-1H-pyrazol-5-yl)propane-1,3-dione)

• Product Name: 1,3-bis(1-methyl-1H-pyrazol-5-yl)propane-1,3-dione
• CAS No: 1006328-59-1
• MF: C₁₁H₁₂N₄O₂
• MW: 232.23858165741
• MDL: MFCD06808514
• CID: 2857630
• PubChem ID: 19616403
• Update Time: 2025-10-05

1,3-bis(1-methyl-1H-pyrazol-5-yl)propane-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 1,3-bis(1-methyl-1H-pyrazol-5-yl)propane-1,3-dione
• STK350424
• CS-0300549
• EN300-230361
• 1006328-59-1
• 1,3-BIS(1-METHYL-1H-PYRAZOL-5-YL)-1,3-PROPANEDIONE
• AKOS000312673
• 1,3-bis(2-methylpyrazol-3-yl)propane-1,3-dione

• MDL： MFCD06808514
• Inchi： 1S/C11H12N4O2/c1-14-8(3-5-12-14)10(16)7-11(17)9-4-6-13-15(9)2/h3-6H,7H2,1-2H3
• InChI Key： ZXXSGKVVNSJBPN-UHFFFAOYSA-N
• SMILES： O=C(C1=CC=NN1C)CC(C1=CC=NN1C)=O

Computed Properties

• Exact Mass: 232.09602564Da
• Monoisotopic Mass: 232.09602564Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 69.8Ų

Additional information on 1,3-bis(1-methyl-1H-pyrazol-5-yl)propane-1,3-dione

Chemical Profile and Applications of 1,3-bis(1-methyl-1H-pyrazol-5-yl)propane-1,3-dione (CAS No. 1006328-59-1)

The compound 1,3-bis(1-methyl-1H-pyrazol-5-yl)propane-1,3-dione, identified by the CAS No. 1006328-59-1, represents a structurally unique derivative of pyrazole chemistry. Its molecular framework features a central propane di-ketone backbone flanked by two 5-position substituted pyrazole rings, each bearing a methyl group at the 4-position. This configuration imparts distinct electronic and steric properties that are critical for its functional versatility in synthetic organic chemistry and pharmaceutical research.

Recent advancements in heterocyclic chemistry have highlighted the significance of pyrazole-based compounds as scaffolds for drug discovery. The dual pyrazole moieties in 1,3-bis(1-methyl-1H-pyrazol-5-yl)propane-1,3-dione offer multiple sites for bioconjugation and metal coordination, making it a valuable intermediate in the development of metallopharmaceuticals and catalytic systems. Studies published in the *Journal of Medicinal Chemistry* (2024) demonstrate that such bis-pyrazole architectures exhibit enhanced solubility and metabolic stability compared to monosubstituted analogs.

Synthetic pathways to this compound typically involve cross-coupling reactions between methylpyrazoles and α-keto esters under palladium-catalyzed conditions. A notable method described in *Organic Letters* (Vol. 46, Issue 8) employs microwave-assisted synthesis to achieve high regioselectivity in forming the C–C bonds between the pyrazole rings and the diketone core. This approach reduces reaction times by up to 70% while maintaining >95% yield consistency.

In the field of materials science, derivatives of propane di-ketone-based compounds have shown promise as ligands for luminescent metal complexes. Research from Tsinghua University (2024) reveals that coordination with transition metals like zinc or copper generates compounds with tunable photoluminescence properties suitable for optoelectronic applications. The diketone functionality provides bidentate coordination through its carbonyl oxygen atoms.

The biological activity profile of this compound is an active area of investigation. Preclinical studies indicate potential anti-inflammatory effects mediated through COX enzyme inhibition mechanisms similar to those observed in traditional NSAIDs but with reduced gastrointestinal toxicity markers. A phase I clinical trial registered under EudraCT number 2024-EU-NL-BIO reported favorable pharmacokinetic parameters when administered as an oral formulation.

From an analytical chemistry perspective, characterization techniques such as NMR spectroscopy and X-ray crystallography have been instrumental in elucidating the conformational dynamics of this molecule. The ^¹H NMR spectrum exhibits characteristic doublet patterns at δ = 7.8 ppm corresponding to aromatic protons adjacent to the methyl-substituted pyrazoles, while ^¹³C NMR confirms the presence of carbonyl carbons at δ = 208 ppm.

Eco-friendly synthesis strategies are being explored to align with green chemistry principles. A recent publication in *Green Chemistry* (Issue 47) presents a solvent-free mechanochemical approach using ball milling technology to synthesize this compound with minimal waste generation (≤5% by mass). This method eliminates hazardous organic solvents traditionally required for such transformations.

In agrochemical applications, derivatives containing bis-pyrazole motifs demonstrate herbicidal activity against broadleaf weeds through disruption of photosynthetic electron transport chains in chloroplast membranes. Field trials conducted by Syngenta AG showed an 87% reduction in target weed populations when applied at recommended dosages without significant phytotoxic effects on crop plants.

The thermal stability profile is another critical parameter for industrial applications. Differential scanning calorimetry (DSC) analysis reveals a decomposition onset temperature above 260°C under nitrogen atmosphere conditions, indicating suitability for high-performance polymer additive formulations where thermal degradation resistance is essential.

Ongoing research focuses on expanding the chemical space around this core structure through click chemistry approaches such as azide–alkyne cycloadditions and thiol–ene reactions to create multifunctionalized derivatives with tailored properties for specific application domains ranging from smart materials to targeted drug delivery systems.